N-(2-Oxoethyl)phthalimide

Specification

• CAS No.: 2913-97-5
• Molecular Formula: C10H7NO3
• Molecular Weight: 189.17 g/mol
• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)acetaldehyde
• Standard InChI: InChI=1S/C10H7NO3/c12-6-5-11-9(13)7-3-1-2-4-8(7)10(11)14/h1-4,6H,5H2
• Standard InChI Key: LMRDBJZQDUVCQH-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC=O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC=O

Introduction

Chemical Structure and Properties

N-(2-Oxoethyl)phthalimide, also known as phthalimidoacetaldehyde, is characterized by its phthalimide core structure with an aldehyde-containing side chain. The compound has a well-defined set of physical and chemical properties that influence its behavior in various applications.

Basic Identification and Structure

N-(2-Oxoethyl)phthalimide is identified by the CAS registry number 2913-97-5. It possesses a molecular formula of C₁₀H₇NO₃ with a molecular weight of 189.17 g/mol. Its structure consists of a phthalimide ring system where the nitrogen atom is substituted with a 2-oxoethyl (acetaldehyde) group.

Physical Properties

The compound exists as a solid at room temperature, appearing as a white to pale yellow crystalline substance. Table 1 summarizes the key physical properties of N-(2-Oxoethyl)phthalimide.

Table 1: Physical Properties of N-(2-Oxoethyl)phthalimide

Property	Value
Melting Point	116-118°C
Boiling Point	324.3±25.0°C at 760 mmHg
Density	1.376±0.06 g/cm³ (Predicted)
Flash Point	151.5±15.5°C
Physical State	Solid
Color	White to Pale Yellow
pKa	-2.45±0.20 (Predicted)

Nomenclature and Alternative Names

N-(2-Oxoethyl)phthalimide is known by several synonyms in chemical literature and commercial catalogues. Understanding these alternative names is important for comprehensive literature searches and proper identification in various contexts.

Common Synonyms

The compound has numerous synonyms that may be encountered in different scientific and commercial contexts, as outlined in Table 2.

Table 2: Synonyms of N-(2-Oxoethyl)phthalimide

Synonym
Phthalimidoacetaldehyde
N-phthalimidyl-2-aminoacetaldehyde
(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetaldehyde
[(1,3-Dioxo-1,3-dihydro-2H-isoindole)-2-yl]acetaldehyde
1,3-Dihydro-1,3-dioxo-2H-isoindole-2-acetaldehyde
2-Phthalimidylacetaldehyde
2-(1,3-Dioxoisoindol-2-yl)ethanal
2-(1,3-Dioxo-1,3-dihydroisoindol-2-yl)acetaldehyde

Manufacturer	Product Number	Product Description	Package Size	Price (₹)	Update Date
TCI Chemicals (India)	P2010	Phthalimidoacetaldehyde	1G	7,400	2022-05-26
TCI Chemicals (India)	P2010	Phthalimidoacetaldehyde	5G	15,500	2022-05-26

Other suppliers also offer the compound with varying pricing structures. Some vendors provide the product upon inquiry for larger quantities (100g, 1kg, 100kg, and 1000kg), suggesting its use in industrial applications beyond research quantities.

Biological Activities and Applications

N-(2-Oxoethyl)phthalimide possesses several biological activities that make it valuable in pharmaceutical research and development. Its applications span multiple therapeutic areas.

Pharmaceutical Applications

The compound has demonstrated therapeutic potential in several medical conditions. It is reported to be used as:

• A diagnostic agent for medical conditions

• An active ingredient in antiviral medications

• A treatment for various infections, including aneurysm

• A potential anticancer agent

• An inhibitor of insulin resistance in human serum

Research Applications and Recent Studies

While specific research focusing exclusively on N-(2-Oxoethyl)phthalimide is limited in the provided search results, broader research on phthalimide derivatives offers valuable context for understanding its potential applications.

Phthalimide Derivatives in Cancer Research

Phthalimide-based compounds have shown promising anticancer activities in various studies. Compound A, a phthalimide derivative, demonstrated remarkable cytotoxicity against glioblastoma (U87) and triple-negative breast cancer (MDA-MB-231) cell lines, with IC50 values as low as 18 nM and 145 nM, respectively.

When the phthalimide group was replaced with succinimide or glutarimide (compounds B and C), the IC50 values on MDA-MB-231 cells improved to 35 nM and 70 nM, respectively. This suggests that structural modifications to the phthalimide scaffold can significantly influence anticancer activity.

Incorporation in Novel Molecular Scaffolds

N-(2-Oxoethyl)phthalimide has been specifically mentioned in research involving the development of novel derivatives of pyridazin-6(1H)-one, pyridazin-6(1H)-imine, and pyrazolo[5,1-c]triazine that incorporate the N-(2-oxoethyl)phthalimide moiety. These compounds were developed with the aim of discovering new pharmaceutical applications.

Phthalimide as a Versatile Pharmacophore

The broader phthalimide scaffold, of which N-(2-Oxoethyl)phthalimide is a derivative, has demonstrated diverse biological activities including:

• Anti-inflammatory effects

• Antioxidant properties

• Anticonvulsant activity

• Antimicrobial properties

• Anti-HIV activity

These findings suggest that N-(2-Oxoethyl)phthalimide may possess similar biological activities that warrant further investigation.